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Compound of Interest

Compound Name: Azure C

Cat. No.: B1384180

For Researchers, Scientists, and Drug Development Professionals

This document provides a comprehensive overview of the safety and handling precautions for
Azure C powder, a metachromatic dye used in various biological and research applications.

The information is intended to guide laboratory personnel in the safe use, storage, and disposal
of this compound.

Chemical and Physical Properties

Azure C is a dark green, crystalline powder. It is an organic chloride salt and a derivative of
phenothiazine.[1] While comprehensive data on all physical and chemical properties are not
uniformly available across all safety data sheets, the following table summarizes the key
reported characteristics.
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Property Value Reference(s)
3-Amino-7-
) (methylamino)phenothiazin-5-
Chemical Name ) ] [1]
ium chloride;

Monomethylthionine chloride

CAS Number 531-57-7 [2]
Molecular Formula C13H12CINsS [2]
Molecular Weight 277.78 g/mol [3]

Dark green to black solid
Appearance

powder
Solubility Soluble in water
Melting Point Data not available
Boiling Point Data not available
Flash Point Data not available

Toxicological Data

Comprehensive quantitative toxicological data for Azure C is limited. Most safety data sheets
indicate that it is not classified as acutely toxic. However, as a precaution, it should be handled
with care, assuming potential for irritation. Data for closely related phenothiazine dyes, such as
Azure A and Azure B, suggest that toxicity can be observed at micromolar concentrations in
cell-based assays.
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Metric Value Reference(s)

o Not available. Not classified as
Acute Oral Toxicity (LD50) )
acutely toxic.

Acute Inhalation Toxicity
(LC50)

Not available.

Skin Corrosion/Irritation Not classified as a skin irritant.

o Not classified as an eye
Eye Damage/Irritation o
irritant.

Carcinogenicity Not classified as a carcinogen.

For related compounds: Azure
In Vitro Toxicit A showed toxicity above 50 uM
n Vitro Toxici
Y and Azure B above 10 uM in

HCT116 cells.

Experimental Protocols for Safe Handling

The following protocols are based on best practices for handling powdered dyes and should be
adapted to specific laboratory conditions and procedures.

Personal Protective Equipment (PPE)

A risk assessment should be conducted for all procedures involving Azure C powder. The
following PPE is recommended as a minimum:

© 2025 BenchChem. All rights reserved. 3/9 Tech Support


https://www.benchchem.com/product/b1384180?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1384180?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

PPE Category Specification Reference(s)

Tightly fitting safety goggles or
Eye and Face Protection i ] g ¥ 9098
a face shield.

Chemical-resistant gloves
_ (e.g., nitrile or butyl rubber).
Hand Protection J W )
Inspect gloves for integrity

before use.

Laboratory coat. For larger

quantities or potential for
Skin and Body Protection significant exposure, a

chemical-resistant apron or

suit may be necessary.

For procedures that may

generate dust, a NIOSH-

approved particulate respirator
) ) (e.g., N95) or a higher level of

Respiratory Protection ) i

respiratory protection should

be used within a

comprehensive respiratory

protection program.

Weighing and Solution Preparation

Objective: To accurately weigh Azure C powder and prepare a solution while minimizing dust
generation and exposure.

Methodology:

o Preparation: Designate a specific area for weighing, preferably within a chemical fume hood
or a ventilated balance enclosure. Ensure the work surface is clean and free of clutter.

o Tare Weighing Vessel: Place a clean, dry, and appropriately sized container on the analytical
balance and tare the weight.
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o Powder Transfer: Slowly and carefully transfer the desired amount of Azure C powder from
the stock container to the tared weighing vessel using a clean spatula. Avoid any sudden
movements that could create dust.

o Cleaning: After weighing, carefully clean the spatula and the weighing area with a damp cloth
or a vacuum with a HEPA filter to collect any residual powder. Do not use dry brushing, as
this can aerosolize the powder.

o Solution Preparation: To dissolve the powder, slowly add the solvent to the weighing vessel
containing the Azure C powder. Stir gently until the powder is fully dissolved. If preparing a
stock solution, ensure the container is properly labeled with the chemical name,
concentration, date, and any relevant hazard information.

Spill Cleanup Protocol

Objective: To safely clean up a spill of Azure C powder, preventing contamination and
exposure.

Methodology:

» Immediate Action: Alert others in the vicinity of the spill. If the spill is large or in a poorly
ventilated area, evacuate the immediate area.

e Control the Spill: For a dry powder spill, gently cover the spill with a damp paper towel to
prevent the powder from becoming airborne. For a liquid spill, contain the spill using
absorbent materials, working from the outside in.

e Cleanup:

o Dry Spill: Carefully wipe up the dampened powder with absorbent paper.

o Liquid Spill: Use absorbent pads or other inert absorbent material to soak up the solution.
o Decontamination: Clean the spill area with soap and water.

o Waste Disposal: Place all contaminated materials (paper towels, absorbent pads, gloves,
etc.) into a sealed, labeled plastic bag for disposal as chemical waste according to
institutional and local regulations.
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Storage and Disposal

Aspect Recommendation Reference(s)

Store in a tightly closed

container in a cool, dry, and
Storage well-ventilated area. Keep

away from strong oxidizing

agents.

Dispose of waste Azure C
powder and contaminated
materials through a licensed
chemical waste disposal
service. Do not dispose of
Disposal ) ) )
down the drain. Triple-rinse
empty containers with a
suitable solvent, and dispose
of the rinsate as hazardous

waste.

Signaling Pathway and Mechanism of Action

Recent research has highlighted a potential therapeutic application for Azure C in the context
of neurodegenerative diseases, specifically tauopathies like Alzheimer's disease. The
mechanism involves the modulation of toxic tau oligomer aggregation.
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Azure C Modulation of Tau Oligomer Toxicity
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Caption: Azure C interacts with toxic tau oligomers, inducing a conformational change that
leads to the formation of non-toxic aggregates, thereby rescuing neuronal toxicity.

First Aid Measures

In case of exposure to Azure C powder, the following first aid measures should be taken:
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Exposure Route First Aid Procedure Reference(s)

Move the person to fresh air. If
Inhalation breathing is difficult, seek

medical attention.

Remove contaminated
) clothing. Wash the affected
Skin Contact )
area with soap and plenty of

water.

Immediately flush eyes with
plenty of water for at least 15

Eye Contact minutes, occasionally lifting the
upper and lower eyelids. Seek
medical attention.

Do not induce vomiting. Rinse
Ingestion mouth with water. Seek

immediate medical attention.

This technical guide is intended to supplement, not replace, institutional safety protocols and
the information provided in the manufacturer's Safety Data Sheet (SDS). Always consult the
most current SDS for Azure C powder before use.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [In-Depth Technical Guide to the Safe Handling of Azure
C Powder]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1384180#safety-and-handling-precautions-for-azure-
c-powder]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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